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Compound of Interest

Compound Name: 3-DIETHYLAMINOPHENOL

Cat. No.: B049911

Technical Guide: 3-Diethylaminophenol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physicochemical properties of 3-
Diethylaminophenol, along with a detailed experimental protocol for its application in the
synthesis of the fluorescent dye, Nile Red.

Core Physicochemical Data

3-Diethylaminophenol is an aromatic organic compound containing both a diethylamino group
and a hydroxyl group. Its fundamental properties are summarized below.
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Property Value Citations
Molecular Formula C10H1sNO [1112][3][4]
Molecular Weight 165.23 g/mol [L1[4]1I5]1161[7]
Linear Formula (C2Hs)2NCeH4OH [51[7]

CAS Number 91-68-9 [2][5]

Grey-brown to rose or red
Appearance [6]1[8]
flakes or granules.

Melting Point 69-72 °C [51[71[9]

Boiling Point 170 °C at 15 mmHg [51I719]

Application in Synthesis: Experimental Protocol

3-Diethylaminophenol serves as a crucial starting reagent for the synthesis of various dyes,
including the widely used solvatochromic and lipophilic stain, Nile Red.[8][9] The following
protocol outlines a common method for this synthesis.

Synthesis of Nile Red from 3-Diethylaminophenol

This synthesis is a two-step process involving the formation of a nitrosophenol intermediate,
followed by a condensation reaction with 1-naphthol.[1][2]

Step 1: Nitrosation of 3-Diethylaminophenol

e Preparation: A solution of 3-diethylaminophenol (1 equivalent) is prepared in concentrated
hydrochloric acid.[3]

e Cooling: The solution is cooled to 0°C in an ice bath.[3]

o Addition of Nitrite: An aqueous solution of sodium nitrite (NaNO2) (1.1 equivalents) is added
slowly to the cooled solution. The temperature should be maintained to prevent the formation
of brown NOXx vapors.[3]
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» Reaction: The reaction mixture is stirred for approximately 2 hours, during which a thick
precipitate of the intermediate, 5-(diethylamino)-2-nitrosophenol, will form.[3]

« |solation: The precipitate is collected via vacuum filtration and washed with small portions of
water.[3]

Step 2: Condensation with 1-Naphthol

e Reaction Setup: The isolated 5-(diethylamino)-2-nitrosophenol intermediate and 1-naphthol
(1 equivalent) are dissolved in a suitable organic solvent (e.g., 2-propanol, ethanol, or
methanol) and refluxed.[1][2][3]

e Reaction Time: The reaction is typically carried out for several hours (e.g., 4 to 12 hours),
with the progress monitored by methods such as Thin-Layer Chromatography (TLC) or High-
Performance Liquid Chromatography (HPLC).[1][2]

o Work-up: After the reaction is complete, the solvent is removed under vacuum.[3]

 Purification: The crude Nile Red product is then purified, commonly using silica gel column
chromatography, to yield the final product.[1][2][3]

Workflow and Visualization

The synthesis of Nile Red from 3-Diethylaminophenol can be visualized as a sequential
workflow. The following diagram illustrates the key stages of the reaction and purification

process.
Starting Materials Step 1: Nitrosation
Reaction Step 2: Condensation Purification
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Synthesis of Nile Red from 3-Diethylaminophenol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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